Cas no 72978-16-6 (Pyrroline-5-carboxylate (sodium))

• Product Name: Pyrroline-5-carboxylate (sodium)
• CAS No: 72978-16-6
• MF: C₅H₆NNaO₂
• MW: 135.10
• CID: 6804493
• PubChem ID: 23706280
• Update Time: 2025-07-25

Pyrroline-5-carboxylate (sodium) Chemical and Physical Properties

Names and Identifiers

• CS-1048079
• Pyrroline-5-carboxylate (sodium)
• 72978-16-6
• sodium 1-pyrroline-2-carboxylate
• SCHEMBL2544374
• HY-138354A

• Inchi： 1S/C5H7NO2.Na/c7-5(8)4-2-1-3-6-4;/h1-3H2,(H,7,8);/q;+1/p-1
• InChI Key： QKIMVEBDSSQQKE-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1CCCN=1)=O

Computed Properties

• Exact Mass: 135.02962272g/mol
• Monoisotopic Mass: 135.02962272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Additional information on Pyrroline-5-carboxylate (sodium)

Comprehensive Overview of Pyrroline-5-carboxylate (sodium) (CAS No. 72978-16-6): Applications and Research Insights

Pyrroline-5-carboxylate (sodium), identified by CAS No. 72978-16-6, is a biologically significant compound that plays a pivotal role in metabolic pathways, particularly in proline biosynthesis and the urea cycle. This sodium salt derivative of Pyrroline-5-carboxylic acid (P5C) has garnered attention in biochemical and pharmaceutical research due to its involvement in cellular energy metabolism and stress response mechanisms. Researchers and industry professionals frequently search for terms like "P5C sodium salt applications", "Pyrroline-5-carboxylate in mitochondrial function", and "72978-16-6 solubility and stability", reflecting its multidisciplinary relevance.

In recent years, the compound has been linked to emerging health trends, such as mitochondrial support supplements and anti-aging research. Studies suggest that Pyrroline-5-carboxylate may influence NAD+ regeneration pathways, a hotspot topic in longevity science. This connection aligns with frequent search queries like "P5C and cellular rejuvenation" or "sodium Pyrroline-5-carboxylate in nutraceuticals". Its role in collagen synthesis also makes it relevant to skin health formulations, a rapidly growing market segment.

From a technical perspective, CAS 72978-16-6 exhibits unique physicochemical properties. The sodium salt form enhances water solubility compared to the free acid, making it preferable for in vitro studies and biopharmaceutical formulations. Analytical methods for quantification, such as HPLC detection of Pyrroline-5-carboxylate, are commonly discussed in scientific literature. Stability studies indicate optimal storage conditions at -20°C in anhydrous environments, addressing frequent practical questions from laboratory users.

The compound's mechanism of action involves its conversion to L-proline via P5C reductase, linking it to protein synthesis and osmotic regulation. This biochemical pathway has implications for metabolic disorder research, particularly in conditions involving proline metabolism dysregulation. Recent publications explore its potential in neuroprotective strategies, with search trends showing growing interest in "P5C and neurological health".

Quality specifications for Pyrroline-5-carboxylate (sodium) typically require ≥95% purity by HPLC, with stringent limits on residual solvents and heavy metals. These parameters are critical for researchers investigating high-precision metabolic studies or developing clinical-grade formulations. The compound's spectral data (NMR, MS) and chromatographic characteristics are well-documented, facilitating identity confirmation – a frequent requirement in pharmaceutical quality control workflows.

Emerging applications in agricultural biotechnology have expanded the compound's commercial significance. Studies demonstrate its role in plant stress tolerance, particularly in drought conditions, aligning with current interests in sustainable crop solutions. This agricultural dimension complements its established uses in mammalian cell culture media and enzymatic assay systems, creating diverse market opportunities.

Safety profiles indicate that 72978-16-6 requires standard laboratory handling precautions, with no special regulatory restrictions. Its status as a non-hazardous biochemical facilitates global shipping and accessibility for research institutions. Stability data suggest compatibility with common buffer systems across physiological pH ranges, making it versatile for in vitro diagnostic applications.

Future research directions may explore Pyrroline-5-carboxylate's role in metabolomics signatures and as a potential biomarker for metabolic disorders. The compound's intersection with glutathione metabolism presents additional avenues for investigation in oxidative stress management. These prospective applications position P5C sodium salt as a compound of enduring scientific interest with expanding commercial potential.